Cas no 59777-69-4 (Propyl 3-sulfamoylbenzoate)
Propyl 3-sulfamoylbenzoate structure
Product Name:Propyl 3-sulfamoylbenzoate
CAS No:59777-69-4
MF:C10H13NO4S
MW:243.27952170372
CID:2834421
PubChem ID:44365702
Update Time:2025-04-21
Propyl 3-sulfamoylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- PROPYL 3-SULFAMOYLBENZOATE
- AKOS008948538
- CHEMBL348217
- 3-Sulfamoyl-benzoic acid propyl ester
- DTXSID00658469
- 59777-69-4
- Propyl 3-sulfamoylbenzoate
-
- Inchi: 1S/C10H13NO4S/c1-2-6-15-10(12)8-4-3-5-9(7-8)16(11,13)14/h3-5,7H,2,6H2,1H3,(H2,11,13,14)
- InChI Key: HFLORFSZGUVCII-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(=O)OCCC)C=1)(N)(=O)=O
Computed Properties
- Exact Mass: 243.05652907Da
- Monoisotopic Mass: 243.05652907Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 94.8Ų
Propyl 3-sulfamoylbenzoate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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